Cas no 1593771-60-8 (2-(azepan-1-yl)-2-oxoethane-1-sulfonamide)

• Product Name: 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide
• CAS No: 1593771-60-8
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• MDL: MFCD28149751
• CID: 5245577
• PubChem ID: 121599961
• Update Time: 2026-03-08

2-(azepan-1-yl)-2-oxoethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-ethanesulfonamide, hexahydro-β-oxo-
• 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide

• MDL： MFCD28149751
• Inchi： 1S/C8H16N2O3S/c9-14(12,13)7-8(11)10-5-3-1-2-4-6-10/h1-7H2,(H2,9,12,13)
• InChI Key： IYUBQOVEZPYYJF-UHFFFAOYSA-N
• SMILES： C(N1CCCCCC1)(=O)CS(=O)(=O)N

Additional information on 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide

Professional Introduction to Compound with CAS No. 1593771-60-8 and Product Name: 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide

The compound with the CAS number 1593771-60-8 and the product name 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development. The presence of an azepane ring and a sulfonamide moiety in its molecular structure imparts distinct pharmacological properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating azepane derivatives. Azepane, a seven-membered saturated ring containing two nitrogen atoms, is known for its ability to enhance binding affinity and metabolic stability in drug molecules. The sulfonamide group, on the other hand, is a well-established pharmacophore that contributes to the compound's solubility and bioavailability. The combination of these two structural elements in 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide suggests a multifaceted approach to drug design, targeting multiple biological pathways simultaneously.

Recent studies have highlighted the therapeutic potential of azepane-based sulfonamides in addressing various neurological and inflammatory disorders. For instance, research has demonstrated that compounds incorporating the azepane scaffold can modulate neurotransmitter activity, making them viable candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The sulfonamide component further enhances these properties by improving blood-brain barrier penetration and reducing systemic toxicity. This dual-action mechanism positions 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide as a compelling candidate for further preclinical and clinical evaluations.

The synthesis of 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The introduction of the azepane ring requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These methods not only enhance the scalability of production but also minimize unwanted byproducts, ensuring the compound's suitability for pharmaceutical applications.

One of the most striking features of 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide is its potential to interact with multiple biological targets. Preliminary computational studies have revealed that this compound can bind to both enzyme and receptor targets, suggesting its versatility in modulating cellular processes. For example, its ability to inhibit certain kinases has been observed in vitro, indicating its potential as an anti-inflammatory agent. Additionally, its interaction with ion channels has been explored, opening up possibilities for treating cardiovascular diseases.

The pharmacokinetic profile of 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide is another area of significant interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its moderate solubility in water and oil phases ensures good bioavailability across different routes of administration. Furthermore, preliminary toxicology studies have indicated low systemic toxicity, reinforcing its safety profile for further development.

In conclusion, 2-(azepan-1-yl)-2-oxoethane-1-sulfonamide represents a promising advancement in medicinal chemistry with significant therapeutic implications. Its unique structural features, combined with its favorable pharmacological and pharmacokinetic properties, make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like 1593771-60-8 will play a crucial role in addressing complex diseases and improving patient outcomes.